![molecular formula C20H14FN5 B1209002 6-Amino-4-(4-fluorophenyl)-3-methyl-1-phenyl-5-pyrazolo[3,4-b]pyridinecarbonitrile CAS No. 887396-42-1](/img/structure/B1209002.png)
6-Amino-4-(4-fluorophenyl)-3-methyl-1-phenyl-5-pyrazolo[3,4-b]pyridinecarbonitrile
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Overview
Description
6-amino-4-(4-fluorophenyl)-3-methyl-1-phenyl-5-pyrazolo[3,4-b]pyridinecarbonitrile is a phenylpyridine.
Scientific Research Applications
Synthesis and Derivatives
- Synthesis of Pyridine Derivatives: The compound is utilized as a precursor in the synthesis of various pyridine and fused pyridine derivatives. It undergoes reactions leading to isoquinoline, pyrido[2,3-d]pyrimidine, and pyrazolo-[3,4-b]-pyridine derivatives with potential biological activities (Al-Issa, 2012).
Biological Interactions and Activities
- Interaction with Lysozyme: Research shows the compound's interactions with lysozyme, indicating changes in lysozyme conformation and suggesting hydrophobic interactions play a significant role in the association (Wu, Lian, Shen, & Wan, 2007).
- Antitumor and Antimicrobial Activities: The compound has been tested for antibacterial and antifungal activities. Certain derivatives exhibit significant activity against both Gram-positive and Gram-negative bacteria, as well as against liver cell lines, suggesting potential for antitumor applications (El-Borai, Rizk, Abd‐Aal, & El-Deeb, 2012).
Chemical Properties and Reactions
- Synthesis of Heterocyclic Compounds: It serves as a precursor in synthesizing a variety of heterocyclic compounds, including pyrazolo[3,4-b][1,8]naphthyridines and pentaazacyclopenta[b]naphthalenes, highlighting its versatility in organic synthesis (Aly, 2006).
Industrial Applications
- Corrosion Inhibition: In the context of materials science, certain pyrazolopyridine derivatives, including this compound, have been investigated for their potential as corrosion inhibitors for mild steel in acidic environments (Dandia, Gupta, Singh, & Quraishi, 2013).
properties
CAS RN |
887396-42-1 |
---|---|
Molecular Formula |
C20H14FN5 |
Molecular Weight |
343.4 g/mol |
IUPAC Name |
6-amino-4-(4-fluorophenyl)-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-5-carbonitrile |
InChI |
InChI=1S/C20H14FN5/c1-12-17-18(13-7-9-14(21)10-8-13)16(11-22)19(23)24-20(17)26(25-12)15-5-3-2-4-6-15/h2-10H,1H3,(H2,23,24) |
InChI Key |
CDOWYMNKXWPDQS-UHFFFAOYSA-N |
SMILES |
CC1=NN(C2=C1C(=C(C(=N2)N)C#N)C3=CC=C(C=C3)F)C4=CC=CC=C4 |
Canonical SMILES |
CC1=NN(C2=C1C(=C(C(=N2)N)C#N)C3=CC=C(C=C3)F)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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